4-fluoro-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Pharmacokinetics and Metabolism Studies
- Disposition and Metabolism of SB-649868 : This study detailed the pharmacokinetics and metabolism of SB-649868, a compound with a similar complex structure, focusing on its elimination and metabolic pathways in humans. Such research highlights the importance of understanding how drug compounds are processed in the body, which is crucial for developing new medications (Renzulli et al., 2011).
Imaging Applications in Disease Diagnosis
- PET Amyloid and FDG Imaging in Alzheimer's Disease : Studies on PET imaging with compounds that bind to specific targets, such as amyloid plaques in Alzheimer's disease, demonstrate how structural analogs of 4-fluoro-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)benzamide could be potentially used in diagnostic imaging to better understand and diagnose neurodegenerative diseases (Kadir et al., 2012).
Investigating Neurodegenerative Diseases
- In Vivo Amyloid Imaging with PET in Frontotemporal Dementia : This research explored the use of PET imaging for detecting amyloid deposits in frontotemporal dementia, illustrating the potential application of analogs of this compound in differentiating between various forms of dementia and Alzheimer’s disease (Engler et al., 2007).
Oncological Research
- Scintigraphic Detection of Melanoma Metastases : Research on the use of radiolabeled benzamide for imaging melanoma metastases presents an example of how compounds like this compound could be modified and applied in cancer diagnosis and treatment monitoring, showcasing the versatility of such compounds in medical research (Maffioli et al., 1994).
Mechanism of Action
Target of Action
It is known that similar compounds have been found to inhibit pde10a, a phosphodiesterase abundant only in brain tissue .
Mode of Action
It’s worth noting that compounds with similar structures have been found to act as positive allosteric modulators . This means they enhance the activity of their target proteins when these proteins are activated by their primary ligands.
Pharmacokinetics
A compound with a similar structure, ml293, was found to have excellent in vivo pk properties in rats with low iv clearance (116 mL/min/kg) and excellent brain exposure .
Properties
IUPAC Name |
4-fluoro-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13FN2O2S/c1-9-3-8-12(21-2)13-14(9)22-16(18-13)19-15(20)10-4-6-11(17)7-5-10/h3-8H,1-2H3,(H,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HTMQYXKKZNIZRV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=C(C=C1)OC)N=C(S2)NC(=O)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13FN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.